Cas no 1445893-67-3 ((2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid)

(2E)-3-(Dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid is a thiazole-based unsaturated carboxylic acid derivative characterized by its conjugated double bond and dimethyl-substituted heterocyclic ring. This compound is of interest in medicinal and synthetic chemistry due to its structural motif, which serves as a versatile intermediate for the development of bioactive molecules. The presence of the α,β-unsaturated carbonyl group enhances reactivity, enabling Michael additions or other nucleophilic transformations. Its thiazole core contributes to potential pharmacological activity, particularly in antimicrobial or anti-inflammatory applications. The compound’s well-defined conjugation system may also be exploited in materials science for optoelectronic properties. High purity and stability under standard conditions make it suitable for research and industrial use.

(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid structure

1445893-67-3 structure

Product Name:(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid

CAS No:1445893-67-3

MF:C₈H₉NO₂S

MW:183.227560758591

CID:6090318

PubChem ID:55255567

Update Time:2025-06-08

(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid
- EN300-1457132
- SCHEMBL1124184
- AKOS006294009
- 1445893-67-3
- Inchi： 1S/C8H9NO2S/c1-5-7(3-4-8(10)11)12-6(2)9-5/h3-4H,1-2H3,(H,10,11)/b4-3+
- InChI Key： NKDMEDQBVUUABQ-ONEGZZNKSA-N
- SMILES： S1C(C)=NC(C)=C1/C=C/C(=O)O

Computed Properties

Exact Mass: 183.03539970g/mol
Monoisotopic Mass: 183.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 78.4Å²

(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1457132-0.05g	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	0.05g	$900.0	2023-05-23
Enamine	EN300-1457132-0.1g	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	0.1g	$943.0	2023-05-23
Enamine	EN300-1457132-0.25g	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	0.25g	$985.0	2023-05-23
Enamine	EN300-1457132-0.5g	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	0.5g	$1027.0	2023-05-23
Enamine	EN300-1457132-1.0g	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	1g	$1070.0	2023-05-23
Enamine	EN300-1457132-2.5g	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	2.5g	$2100.0	2023-05-23
Enamine	EN300-1457132-5.0g	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	5g	$3105.0	2023-05-23
Enamine	EN300-1457132-10.0g	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	10g	$4606.0	2023-05-23
Enamine	EN300-1457132-50mg	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	50mg	$647.0	2023-09-29
Enamine	EN300-1457132-100mg	(2E)-3-(dimethyl-1,3-thiazol-5-yl)prop-2-enoic acid	1445893-67-3	100mg	$678.0	2023-09-29